(4-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}-1,4-oxazepan-6-yl)methanol

• IUPAC Name: [4-[[2-(3-methylphenyl)pyrimidin-5-yl]methyl]-1,4-oxazepan-6-yl]methanol
• InChI: InChI=1S/C18H23N3O2/c1-14-3-2-4-17(7-14)18-19-8-15(9-20-18)10-21-5-6-23-13-16(11-21)12-22/h2-4,7-9,16,22H,5-6,10-13H2,1H3
• InChI Key: XMIMEVVIWBAFAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC=C(C=N2)CN3CCOCC(C3)CO
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

(4-{[2-(3-methylphenyl)pyrimidin-5-yl]methyl}-1,4-oxazepan-6-yl)methanol is a useful research compound. Its molecular formula is C18H23N3O2 and its molecular weight is 313.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 313.17902698 g/mol and the complexity rating of the compound is 347. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Research in the field of organic chemistry often focuses on the synthesis and characterization of novel compounds with potential biological activities. For example, the study by Gein et al. (2020) details the synthesis of (7-Aryl-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidin-6-yl)(phenyl)methanones, achieved through a three-component condensation process. This kind of research highlights the ongoing efforts to create new molecules with specific properties for further application in various fields, including medicinal chemistry and material science (Gein et al., 2020).

Electronic and Optical Properties

The investigation of electronic and optical properties of compounds is crucial for their application in fields like nonlinear optics (NLO) and electronics. Hussain et al. (2020) conducted a study on thiopyrimidine derivatives, demonstrating their significant NLO properties and potential for optoelectronic applications. Such studies are essential for understanding how structural variations in compounds can influence their physical properties and suitability for high-tech applications (Hussain et al., 2020).

Biological Activities

The biological activity of heterocyclic compounds, especially those containing the pyrimidine ring, is of considerable interest in medicinal chemistry. Katariya et al. (2021) explored the synthesis of novel heterocyclic compounds showing promising anticancer and antimicrobial activities. These findings underscore the potential of such compounds in drug development and the fight against diseases (Katariya et al., 2021).